Cas no 1883183-48-9 (methyl (2Z)-3-cyclobutylbut-2-enoate)

• Product Name: methyl (2Z)-3-cyclobutylbut-2-enoate
• CAS No: 1883183-48-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5766106
• PubChem ID: 165501912
• Update Time: 2025-07-18

methyl (2Z)-3-cyclobutylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 1883183-48-9
• methyl (2Z)-3-cyclobutylbut-2-enoate
• EN300-1459750

• Inchi： 1S/C9H14O2/c1-7(6-9(10)11-2)8-4-3-5-8/h6,8H,3-5H2,1-2H3/b7-6-
• InChI Key： XIMLNNMAHGUWGA-SREVYHEPSA-N
• SMILES： O(C)C(/C=C(/C)\C1CCC1)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2Z)-3-cyclobutylbut-2-enoate

Methyl (2Z)-3-Cyclobutylbut-2-enoate: An Overview of CAS No. 1883183-48-9

Methyl (2Z)-3-cyclobutylbut-2-enoate (CAS No. 1883183-48-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutyl and butenyl moieties, which confer specific chemical and physical properties that make it an intriguing subject of study.

The molecular formula of methyl (2Z)-3-cyclobutylbut-2-enoate is C₁₀H₁₆O₂, and its molecular weight is approximately 172.23 g/mol. The compound's structure features a cyclobutyl ring attached to a butenyl chain, with a methyl ester group at the terminal end. This configuration imparts a high degree of conformational flexibility, which can be advantageous in various chemical reactions and biological processes.

In the realm of pharmaceutical research, methyl (2Z)-3-cyclobutylbut-2-enoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its pharmacological properties, including its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic effects in vitro and in vivo models. These findings suggest that methyl (2Z)-3-cyclobutylbut-2-enoate could serve as a valuable scaffold for the design of novel therapeutic agents targeting inflammatory diseases and pain management.

Beyond its pharmaceutical applications, methyl (2Z)-3-cyclobutylbut-2-enoate has also been investigated for its potential use in materials science. The compound's unique structure makes it an attractive candidate for the synthesis of advanced polymers and functional materials. Research conducted at the University of California, Berkeley, demonstrated that methyl (2Z)-3-cyclobutylbut-2-enoate can be polymerized to form high-performance polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as aerospace engineering, electronics, and biomedical devices.

The synthesis of methyl (2Z)-3-cyclobutylbut-2-enoate typically involves a multi-step process that includes the formation of the cyclobutyl ring and the subsequent attachment of the butenyl chain. One common synthetic route involves the reaction of cyclobutanone with an appropriate alkylating agent, followed by esterification to form the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing both cost and environmental impact.

The physical properties of methyl (2Z)-3-cyclobutylbut-2-enoate are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). These properties make it suitable for use in various chemical reactions and processes.

In terms of safety, while methyl (2Z)-3-cyclobutylbut-2-enoate is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

To further explore the potential applications of methyl (2Z)-3-cyclobutylbut-2-enoate, ongoing research is focusing on optimizing its synthesis methods and evaluating its performance in different contexts. For example, researchers at the Max Planck Institute are investigating the use of this compound as a precursor for novel catalysts that can enhance the efficiency of chemical reactions used in industrial processes.

In conclusion, methyl (2Z)-3-cyclobutylbut-2-enoate (CAS No. 1883183-48-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.